N,N'-{1,8-naphthalenediylbis[imino(thioxomethylene)]}bis(2-fluorobenzamide)

• IUPAC Name: 2-fluoro-N-[[8-[(2-fluorobenzoyl)carbamothioylamino]naphthalen-1-yl]carbamothioyl]benzamide
• InChI: InChI=1S/C26H18F2N4O2S2/c27-18-11-3-1-9-16(18)23(33)31-25(35)29-20-13-5-7-15-8-6-14-21(22(15)20)30-26(36)32-24(34)17-10-2-4-12-19(17)28/h1-14H,(H2,29,31,33,35)(H2,30,32,34,36)
• InChI Key: RYNVYOXOHVQBRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC=CC3=C2C(=CC=C3)NC(=S)NC(=O)C4=CC=CC=C4F)F
• Molecular Formula: C26H18F2N4O2S2
• Molecular Weight: 520.6 g/mol

Description

N,N'-{1,8-naphthalenediylbis[imino(thioxomethylene)]}bis(2-fluorobenzamide), commonly known as NTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications as a biological probe. NTB is a fluorescent dye that can be used to label proteins and other biological molecules, allowing researchers to track their movements and interactions in living cells. In

Scientific Research Applications

NTB has a wide range of potential applications in scientific research. One of the most promising applications is as a biological probe for imaging and tracking proteins in living cells. NTB can be conjugated to proteins and other biological molecules, allowing researchers to study their movements and interactions in real-time. This can provide valuable insights into the structure and function of biological systems.

Mechanism of Action

The mechanism of action of NTB is based on its ability to bind to proteins and other biological molecules. When NTB is conjugated to a protein, it becomes fluorescent, allowing researchers to track its movements and interactions in living cells. The fluorescence of NTB is highly sensitive to changes in its environment, such as changes in pH or the presence of other molecules, making it a valuable tool for studying the dynamics of biological systems.
Biochemical and Physiological Effects:
NTB is a relatively new compound and its biochemical and physiological effects are not yet fully understood. However, initial studies have shown that it is well-tolerated by cells and does not appear to have any significant toxic effects. This makes it a promising tool for studying biological systems without disrupting their normal function.

Advantages and Limitations for Lab Experiments

One of the main advantages of NTB is its ability to label proteins and other biological molecules in living cells. This allows researchers to study their movements and interactions in real-time, providing valuable insights into the structure and function of biological systems. However, there are also some limitations to using NTB. For example, it is relatively expensive and can be difficult to synthesize in large quantities. Additionally, the fluorescence of NTB can be affected by factors such as pH and temperature, which can make it challenging to use in certain experimental conditions.

Future Directions

There are many potential future directions for research on NTB. One area of focus is the development of new methods for synthesizing NTB that are more efficient and cost-effective. Another area of focus is the development of new applications for NTB, such as using it to study the interactions between proteins and other biomolecules in disease states. Additionally, there is a need for further research into the biochemical and physiological effects of NTB to fully understand its potential as a biological probe.
Conclusion:
In conclusion, N,N'-{1,8-naphthalenediylbis[imino(thioxomethylene)]}bis(2-fluorobenzamide) is a promising compound with many potential applications in scientific research. Its ability to label proteins and other biological molecules in living cells makes it a valuable tool for studying the dynamics of biological systems. While there are some limitations to using NTB, such as its cost and sensitivity to environmental factors, its potential as a biological probe makes it an exciting area of research for the future.